Cas no 14131-84-1 (2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose)

• Product Name: 2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose
• CAS No: 14131-84-1
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• MDL: MFCD00134206
• CID: 49643
• PubChem ID: 87568874
• Update Time: 2025-06-09

2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose Chemical and Physical Properties

Names and Identifiers

• Diaceton-alpha-D-mannofuranose
• D-Mannose diacetonide
• Diisopropylidenemannofuranose
• 2,3:5,6-Di-O-isopropylidene-alpha-D-mannofuranose
• 2,3:5,6-Di-O-isopropylidene-D-mannofuranose
• 2,3:5,6-Di-O-isopropylidene-α-D-mannofuranose
• (+)-2,3:5,6-DI-O-ISOPROPYLIDENE-ALPHA-D-MANNOFURANOSE
• 2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose
• Diaceton-α-D-mannofuranose
• NSC 89873
• DIACETONE-D-MANNOSE
• Diacetone-D-maoranose
• Diacetone-D-Mannoranose
• Diaceton-D-Mannofuranose
• alpha-D-Mannose diacetonide
• (+)-2,3:5,6-DI-O-ISOPROPYLIDENE-A-D-MANN
• 2,3:5,6-Bis-O-(1-methylethylidene)-
• A-D-mannofuranose
• (3Ar,4S,6R)-6-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]diox
• 2,3:5,6-Di-O-isopropylidene-
• JWWCLCNPTZHVLF-ZJDVBMNYSA-N
• alpha-D-Mannofuranose, 2,3:5,6-bis-O-(1-methylethylidene)-
• AKOS024259118
• 2,3:5,6-Di-O-isopropylidene- alpha -D-mannofuranose
• SCHEMBL1561267
• AS-15216
• MFCD00134206
• (3aS,4S,6R,6aS)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• 14131-84-1
• (3aS,6R,6aS)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-ol
• 2,3,5,6-Di-O-isopropylidene-I+/--D-mannofuranose
• (3aS,4S,6R,6aS)-6-((R)-2,2-Dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• D90065
• 2,3:5,6-Bis-O-(1-methylethylidene)-D-mannofuranose; NSC 89873;

• MDL： MFCD00134206
• Inchi： 1S/C12H20O6/c1-11(2)14-5-6(16-11)7-8-9(10(13)15-7)18-12(3,4)17-8/h6-10,13H,5H2,1-4H3/t6-,7-,8+,9+,10+/m1/s1
• InChI Key： JWWCLCNPTZHVLF-ZJDVBMNYSA-N
• SMILES： O1[C@@H]([C@@H]2[C@H]([C@H]1[C@H]1COC(C)(C)O1)OC(C)(C)O2)O

Computed Properties

• Exact Mass: 260.12600
• Monoisotopic Mass: 260.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• XLogP3: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.2377 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 359.3 ℃ at 760 mmHg
• Flash Point: 171.1℃
• Refractive Index: 24 ° (C=1, Acetone)
• Water Partition Coefficient: Soluble in acetone, methanol, water.
• PSA: 66.38000
• LogP: 0.37520
• Specific Rotation: 21 º (c=1, acetone)
• Sensitiveness: Hygroscopic
• Solubility: Not determined

2,3:5,6-Di-O-isopropylidene-a-D-mannofuranose Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature